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Compound of Interest

Compound Name: Bromodichloromethane-13C

CAS No.: 93952-10-4

Cat. No.: B127529

Get Quote

This guide provides an in-depth overview of Bromodichloromethane-¹³C (¹³CHBrCl₂), a critical

isotopically labeled internal standard for researchers, analytical scientists, and professionals in

drug development. Its purpose is to move beyond basic data points, offering a deeper

understanding of its synthesis, analytical validation, and application, grounded in established

scientific principles.

Introduction: The Role of Isotopic Labeling in
Quantitative Analysis
In modern analytical science, particularly in chromatography and mass spectrometry, the

precise quantification of trace-level compounds is paramount. Bromodichloromethane is a

trihalomethane (THM), a class of compounds formed as byproducts during the chlorination of

drinking water.[1][2] Its presence and concentration are of significant environmental and

toxicological concern, necessitating accurate monitoring.[3][4]
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Bromodichloromethane-¹³C serves as an ideal internal standard for the quantitative analysis of

its unlabeled counterpart. By incorporating a stable heavy isotope of carbon (¹³C), the

molecule's mass is increased by one atomic mass unit. This mass difference allows it to be

distinguished from the native (¹²C) compound by a mass spectrometer, yet it co-elutes and

exhibits nearly identical chemical and physical behavior during sample extraction, cleanup, and

chromatographic analysis. This co-behavior corrects for variations in sample preparation and

instrument response, a cornerstone of achieving high accuracy and precision in analytical

measurements.

Core Chemical and Physical Identifiers
For any analytical standard, a complete and verified set of chemical identifiers is the foundation

of its utility and traceability. The properties of Bromodichloromethane-¹³C are summarized

below.

Identifier Value Source(s)

CAS Number 93952-10-4 [5][6]

Molecular Formula ¹³CHBrCl₂ [5]

Molecular Weight 165.82 g/mol [5]

IUPAC Name bromo(dichloro)(¹³C)methane [6]

Synonyms Dichlorobromomethane-¹³C [6]

InChI Key
FMWLUWPQPKEARP-

OUBTZVSYSA-N
[6]

PubChem CID 11105706 [6]

Appearance Colorless Liquid [7][8]

Boiling Point 90 °C (for unlabeled) [7][8]

Density ~1.98 g/cm³ (for unlabeled) [8]

Solubility in Water 4.5 g/L at 20°C (for unlabeled) [8]
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Note: Physical properties such as boiling point and density are cited for the unlabeled analog,

as the isotopic substitution results in negligible changes to these bulk properties.

Synthesis and Isotopic Enrichment: A Mechanistic
Perspective
The synthesis of isotopically labeled halomethanes requires precise control to ensure high

isotopic enrichment and chemical purity. While multiple synthetic routes exist, a common

conceptual pathway involves halogen exchange reactions starting from a ¹³C-labeled precursor.

A plausible synthesis strategy is the catalyzed halogen exchange from a ¹³C-labeled chloroform

(¹³CHCl₃). For example, reacting ¹³C-chloroform with a bromine source in the presence of a

catalyst like aluminum chloride can facilitate the substitution of a chlorine atom with a bromine

atom.[9] The choice of catalyst and reaction conditions (temperature, time) is critical to control

the extent of the reaction and minimize the formation of other halogenated byproducts, such as

chlorodibromomethane-¹³C.[9]

Post-synthesis, purification is essential. Fractional distillation is a primary method, separating

compounds based on their boiling points.[9] The purity of the collected fractions must then be

rigorously verified using analytical techniques as described in the following section.

Analytical Characterization and Quality Control: A
Self-Validating Workflow
The utility of Bromodichloromethane-¹³C as an internal standard is entirely dependent on its

verified identity, purity, and isotopic enrichment. Gas Chromatography-Mass Spectrometry

(GC/MS) is the definitive technique for this validation.

Experimental Protocol: GC/MS Verification
Standard Preparation: Prepare a dilute solution of the Bromodichloromethane-¹³C standard

in a suitable solvent, such as methanol or hexane. A typical concentration for analysis is 1-10

µg/mL.

GC Column Selection: A low-to-mid polarity capillary column, such as a 5% phenyl-

methylpolysiloxane (e.g., DB-5ms), is ideal for separating volatile halocarbons.
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GC Parameters (Typical):

Injector: Split/splitless, 200 °C.

Oven Program: Initial temperature of 35 °C, hold for 2-5 minutes, then ramp at 10 °C/min

to 200 °C.

Carrier Gas: Helium at a constant flow rate of ~1.0-1.2 mL/min.

MS Parameters (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full Scan (e.g., m/z 40-200) to confirm identity and detect impurities,

and Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitative analysis.

Data Analysis & Validation:

Purity Assessment: In the full scan chromatogram, the primary peak should correspond to

Bromodichloromethane-¹³C. The peak area percentage should be high (typically >99%)

relative to any impurity peaks.

Identity Confirmation: The mass spectrum of the main peak should exhibit the

characteristic fragmentation pattern. Key ion fragments for ¹³CHBrCl₂ include the

molecular ion cluster and fragments corresponding to the loss of Br or Cl atoms. The

presence of the ¹³C isotope will shift these fragments by +1 m/z compared to the unlabeled

compound.

Isotopic Enrichment: Compare the signal intensity of the molecular ion for the ¹³C-labeled

compound (e.g., m/z 84, [¹³CH³⁵Cl₂]⁺) with the corresponding ion for any residual

unlabeled ¹²C compound (e.g., m/z 83, [¹²CH³⁵Cl₂]⁺). High isotopic enrichment is

confirmed when the signal for the ¹²C species is at or near the natural abundance

background level.

Workflow Diagram
The following diagram illustrates the logical flow for the analytical validation of

Bromodichloromethane-¹³C.
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Caption: Workflow for the analytical validation of Bromodichloromethane-¹³C.

Applications in Environmental and Toxicological
Research
The primary application of Bromodichloromethane-¹³C is as an internal standard for quantitative

analysis using methods like EPA Method 551.1 or 8260.[10] These methods are crucial for:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b127529/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-bromodichloromethane-c-for-advanced-research-applications
https://www.atsdr.cdc.gov/toxprofiles/tp129-c8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drinking Water Monitoring: Regulatory bodies set limits for total trihalomethanes (TTHMs) in

drinking water.[3] Accurate quantification of bromodichloromethane, a major TTHM

component, is essential for ensuring public health and compliance.[11][12]

Environmental Fate Studies: Researchers use it to trace the transport and degradation of

bromodichloromethane in soil and water systems, helping to model environmental exposure.

[13][14]

Toxicology and Metabolism Studies: In toxicological research, ¹³C-labeled compounds can

be used to track the absorption, distribution, metabolism, and excretion (ADME) of the parent

compound in animal models, providing insights into its potential health effects.[15][16]

Safety and Handling
Unlabeled bromodichloromethane is classified as a substance suspected of causing cancer

and can cause skin, eye, and respiratory irritation.[6][7] It is harmful if swallowed.[6] While the

¹³C-labeled version is chemically identical in its reactivity, it is typically handled in much smaller,

dilute quantities for analytical purposes.

Handling: Always use in a well-ventilated chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, nitrile gloves, and a lab coat.[7][13]

Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidants

and bases.[7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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